Cas no 610797-50-7 (Benzonitrile, 3-methyl-4-(1-methylethoxy)- (9CI))

Benzonitrile, 3-methyl-4-(1-methylethoxy)- (9CI) structure
610797-50-7 structure
Product Name:Benzonitrile, 3-methyl-4-(1-methylethoxy)- (9CI)
CAS No:610797-50-7
MF:C11H13NO
MW:175.227022886276
CID:1023209
PubChem ID:45091194
Update Time:2025-04-20

Benzonitrile, 3-methyl-4-(1-methylethoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-methyl-4-(1-methylethoxy)- (9CI)
    • A1-05477
    • Benzonitrile,3-methyl-4-(1-methylethoxy)-(9ci)
    • DB-285719
    • 3-Methyl-4-propan-2-yloxybenzonitrile
    • SCHEMBL10088433
    • 3-methyl-4-(propan-2-yloxy)benzonitrile
    • Benzonitrile, 3-methyl-4-(1-methylethoxy)-
    • 3-methyl-4-isopropoxybenzonitrile
    • 610797-50-7
    • Inchi: 1S/C11H13NO/c1-8(2)13-11-5-4-10(7-12)6-9(11)3/h4-6,8H,1-3H3
    • InChI Key: VFZZOEOIOLTOEE-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=CC=1C)C(C)C

Computed Properties

  • Exact Mass: 175.10000
  • Monoisotopic Mass: 175.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33A^2
  • XLogP3: 2.8

Experimental Properties

  • PSA: 33.02000
  • LogP: 2.65388

Benzonitrile, 3-methyl-4-(1-methylethoxy)- (9CI) Pricemore >>

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